1-benzyl-N-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-benzyl-N-(3,4-dimethylphenyl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H20N2O2/c1-15-8-10-19(12-16(15)2)22-21(25)18-9-11-20(24)23(14-18)13-17-6-4-3-5-7-17/h3-12,14H,13H2,1-2H3,(H,22,25)
• InChI Key: MVOAYKSPXUMCQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=CC=C3)C
• Molecular Formula: C21H20N2O2
• Molecular Weight: 332.4 g/mol

Description

1-benzyl-N-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, also known as DMPO, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMPO belongs to the class of compounds known as dihydropyridines, which have been shown to possess a wide range of biological activities. In

Scientific Research Applications

1-benzyl-N-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (let’s call it Compound X for brevity) belongs to the class of heterocyclic compounds. Specifically, it contains an imidazole ring, which is a five-membered heterocycle with three carbon atoms, two nitrogen atoms, and two double bonds. .

Synthetic Routes

Various synthetic methods exist for preparing imidazole derivatives. Researchers employ strategies like cyclization reactions, condensations, and modifications of existing compounds. These synthetic routes enable the creation of diverse derivatives with specific properties.